Cas no 5740-50-1 (ethyl tetrahydropyridazine-1(2H)-carboxylate)

ethyl tetrahydropyridazine-1(2H)-carboxylate structure
5740-50-1 structure
Product Name:ethyl tetrahydropyridazine-1(2H)-carboxylate
CAS No:5740-50-1
MF:C7H14N2O2
MW:158.198261737823
CID:1604359
PubChem ID:3014377
Update Time:2025-04-21

ethyl tetrahydropyridazine-1(2H)-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl tetrahydropyridazine-1(2H)-carboxylate
    • 1(2H)-Pyridazinecarboxylic acid, tetrahydro-, ethyl ester
    • Ethyl tetrahydro-1(2H)-pyridazinecarboxylate
    • ethyl diazinane-1-carboxylate
    • ethyl hexahydropyridazine-1-carboxylate
    • DTXSID20205994
    • 2-ethoxycarbonyl-3,4,5,6-tetrahydro-(1H, 2H)-pyridazine
    • 1-ethoxycarbonylhexahydropyridazine
    • hexahydropyridazine-1-carboxylic acid ethyl ester
    • SCHEMBL2911507
    • 5740-50-1
    • QXUYUOORAMVQSV-UHFFFAOYSA-N
    • N-ethoxycarbonylhexahydropyridazine
    • 2-ethoxycarbonyl-3,4,5,6-tetrahydro-(1H,2H)-pyridazine
    • Inchi: 1S/C7H14N2O2/c1-2-11-7(10)9-6-4-3-5-8-9/h8H,2-6H2,1H3
    • InChI Key: QXUYUOORAMVQSV-UHFFFAOYSA-N
    • SMILES: O(CC)C(N1CCCCN1)=O

Computed Properties

  • Exact Mass: 158.10562
  • Monoisotopic Mass: 158.106
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 41.6Ų

Experimental Properties

  • Density: 1.071
  • Boiling Point: 211.6°C at 760 mmHg
  • Flash Point: 81.7°C
  • Refractive Index: 1.466
  • PSA: 41.57
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